Cas no 2138040-03-4 (2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol)

• Product Name: 2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol
• CAS No: 2138040-03-4
• MF: C₁₀H₂₁F₃N₂O
• MW: 242.28175330162
• CID: 6409827
• PubChem ID: 165494102
• Update Time: 2025-06-07

2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol
• EN300-1179238
• 2,2-dimethyl-3-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}propan-1-ol
• 2138040-03-4

• Inchi： 1S/C10H21F3N2O/c1-9(2,8-16)6-15(5-4-14-3)7-10(11,12)13/h14,16H,4-8H2,1-3H3
• InChI Key： XZAKLQZSCJYHCO-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC(C)(C)CO)(F)F

Computed Properties

• Exact Mass: 242.16059778g/mol
• Monoisotopic Mass: 242.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol

2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol (CAS No. 2138040-03-4): An Overview

2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol (CAS No. 2138040-03-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the class of amines and is characterized by its complex molecular structure, which includes a trifluoromethyl group and a secondary amine functionality. The presence of these functional groups imparts specific chemical and biological activities that make it a valuable candidate for various applications in pharmaceutical research and development.

The chemical structure of 2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol (CAS No. 2138040-03-4) is defined by its molecular formula C₁₁H₁₉F₃N₂O. The compound features a central propanol backbone with two methyl groups attached to the second carbon atom, creating a branched structure. The primary amine group is attached to the third carbon atom, which is also linked to a secondary amine moiety containing a trifluoromethyl-substituted ethyl group. This intricate arrangement of functional groups provides the compound with unique physical and chemical properties.

In recent years, there has been a growing interest in the study of compounds containing trifluoromethyl groups due to their potential therapeutic applications. The trifluoromethyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic profiles. Additionally, the presence of this group can influence the binding affinity and selectivity of the molecule towards specific biological targets.

2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol (CAS No. 2138040-03-4) has been investigated for its potential as a lead compound in the development of new drugs for various diseases. One area of particular interest is its role as a modulator of neurotransmitter systems. The compound's secondary amine functionality allows it to interact with receptors involved in neurotransmission, such as serotonin and dopamine receptors. This interaction can have significant implications for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent studies have also explored the potential of 2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol (CAS No. 2138040-03-4) as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. The compound's ability to modulate inflammatory pathways through its interaction with specific receptors and enzymes makes it a promising candidate for developing new anti-inflammatory drugs.

The synthesis of 2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol (CAS No. 2138040-03-4) involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 1-bromo-3-methoxypropane with methylamine and 1-bromo-3-(trifluoromethoxy)propane in the presence of a suitable base. The resulting intermediate is then subjected to further functionalization steps to introduce the desired substituents.

The physical properties of 2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol (CAS No. 2138040-03-4), such as its melting point, boiling point, and solubility in various solvents, are crucial for understanding its behavior in different environments. These properties are influenced by the presence of polar functional groups and non-polar substituents within the molecule. For example, the hydroxyl group increases solubility in polar solvents like water and ethanol, while the trifluoromethyl group enhances lipophilicity.

In terms of safety and handling, it is important to note that while 2,2-dimethyl-3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propan-1-ol (CAS No. 2138040-03-4) is not classified as a hazardous material or controlled substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

The potential applications of 2,�dimetyl‐۳‐{۲‐(metylaminyetyl)(۲،۲،۲‐trifyuoyofetylynyetyl)aamyin}prapan‐۱‐ol (CAS No. ₂₁₃₈₀₄₀‐₀₃‐₄) extend beyond pharmaceuticals into other areas such as materials science and analytical chemistry. In materials science, compounds with similar structures are being explored for their use in developing new polymers with enhanced properties such as increased strength and durability. In analytical chemistry, these compounds can serve as standards or reagents for various analytical techniques due to their well-defined chemical properties.

In conclusion, ₂，₂‐dimeylyl‐۳‐{۲‐(metylaminyetyl)(۲，۲，۲‐trifyuoyofetylynyetyl)aamyin}prapan‐۱‐ol (CAS No.₂₁₃₈₀₄₀‐₀₃‐₄) represents an exciting area of research with significant potential for various applications in medicine and beyond. Its unique chemical structure and functional properties make it a valuable candidate for further investigation and development into novel therapeutic agents and advanced materials.